1-(Cyclopropylmethyl)cyclopropan-1-ol

• Molecular Formula: C7H12O
• Molecular Weight: 112.17 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)cyclopropan-1-ol
• InChI: InChI=1S/C7H12O/c8-7(3-4-7)5-6-1-2-6/h6,8H,1-5H2
• InChI Key: HHXKYKYCGQMGLM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2(CC2)O

Description

1-(Cyclopropylmethyl)cyclopropan-1-ol is an organic compound characterized by the presence of a cyclopropyl group attached to a cyclopropane ring, which in turn is bonded to a hydroxyl group. This compound is part of the cycloalkane family, which consists of cyclic hydrocarbons with single bonds between carbon atoms . The unique structure of this compound makes it an interesting subject for various chemical studies and applications.

Preparation Methods

The synthesis of 1-(Cyclopropylmethyl)cyclopropan-1-ol can be achieved through several methods. One common approach involves the use of cyclopropylmethyl bromide and cyclopropylmagnesium bromide in a Grignard reaction, followed by hydrolysis to yield the desired product . Another method includes the use of cyclopropylcarbinol and cyclopropylcarbinyl chloride under specific reaction conditions . Industrial production methods often utilize these synthetic routes but on a larger scale, ensuring the purity and yield of the compound are optimized.

Chemical Reactions Analysis

1-(Cyclopropylmethyl)cyclopropan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form cyclopropylmethyl ketone using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into cyclopropylmethylcyclopropane using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide

Ring-opening reactions: Due to the strain in the cyclopropane ring, it is susceptible to ring-opening reactions, forming more stable compounds.

Scientific Research Applications

1-(Cyclopropylmethyl)cyclopropan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of more complex cyclopropane derivatives.

Biology: The compound is studied for its potential biological activity, including its role in enzyme inhibition and protein interactions.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, especially in the synthesis of antiviral and anticancer agents.

Industry: It is utilized in the production of specialty chemicals and materials, benefiting from its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(Cyclopropylmethyl)cyclopropan-1-ol involves its interaction with molecular targets through its hydroxyl and cyclopropyl groups. These interactions can lead to the inhibition of specific enzymes or the modulation of protein functions. The compound’s reactivity is largely influenced by the strain in the cyclopropane ring, which makes it a versatile intermediate in various chemical reactions .

Comparison with Similar Compounds

1-(Cyclopropylmethyl)cyclopropan-1-ol can be compared with other cyclopropane derivatives such as cyclopropanol and cyclopropylmethyl ketone. While all these compounds share the cyclopropane ring, their reactivity and applications differ due to the presence of different functional groups . For instance:

Cyclopropanol: Contains a hydroxyl group directly attached to the cyclopropane ring, making it highly reactive and prone to ring-opening reactions.

Cyclopropylmethyl ketone: Features a ketone group, which alters its reactivity and makes it useful in different synthetic applications.

The uniqueness of this compound lies in its dual cyclopropane structure, which provides distinct chemical properties and reactivity compared to other similar compounds.